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Compound of Interest

Compound Name: Carbiphene hydrochloride

Cat. No.: B1668353 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the publicly available information on Carbiphene
hydrochloride. Due to the limited and largely historical nature of the available data, a

comprehensive technical guide as initially intended cannot be fully realized. Key experimental

protocols, quantitative pharmacological data, and detailed mechanistic studies appear to be

absent from the contemporary scientific literature and accessible databases.

Introduction
Carbiphene hydrochloride, also known by its chemical name 2-ethoxy-N-methyl-N-(2-

(methyl(phenethyl)amino)ethyl)-2,2-diphenylacetamide hydrochloride, is identified as an

analgesic compound. Despite this classification, its history, development, and pharmacological

profile are poorly documented in modern scientific literature. This whitepaper aims to

consolidate the sparse information available on Carbiphene hydrochloride, highlighting the

significant gaps in current knowledge.

Chemical and Physical Properties
A summary of the basic chemical and physical properties of Carbiphene hydrochloride is

presented in Table 1. This information is primarily sourced from chemical databases.
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Property Value Source

CAS Number 467-22-1 Chemical Databases

Molecular Formula C₂₈H₃₅ClN₂O₂ Chemical Databases

Molecular Weight 467.05 g/mol Chemical Databases

IUPAC Name

2-ethoxy-N-methyl-N-[2-

[methyl(2-

phenylethyl)amino]ethyl]-2,2-

diphenylacetamide;hydrochlori

de

Chemical Databases

Synonyms

Carbifene hydrochloride,

Etomide hydrochloride, SQ

10,269, NSC 106959

Chemical Databases

Table 1: Chemical and Physical Properties of Carbiphene Hydrochloride

Discovery and Synthesis
The discovery of Carbiphene hydrochloride is not well-documented in readily accessible

sources. The compound is associated with the code numbers SQ 10,269 and NSC 106959,

suggesting it was part of a screening program, potentially at the Squibb Institute for Medical

Research (now Bristol-Myers Squibb) and the National Cancer Institute. However, the original

research detailing its discovery and development could not be retrieved.

Synthesis
A definitive, detailed experimental protocol for the synthesis of Carbiphene hydrochloride is

not available in the searched scientific literature or patent databases. Based on its chemical

structure, a plausible synthetic pathway can be hypothesized, likely involving the alkylation of a

secondary amine with a suitable chloroacetamide derivative.

A generalized, hypothetical synthesis workflow is presented below. It must be emphasized that

this is a theoretical pathway and has not been verified from experimental literature.
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Hypothetical Synthesis of Carbiphene

N-methyl-N-phenethylethane-1,2-diamine Intermediate Amide

Acylation

2-chloro-2,2-diphenylacetyl chloride

Carbiphene (free base)

Etherification

Ethoxide Source (e.g., Sodium Ethoxide)

Carbiphene hydrochlorideSalt Formation

Hydrochloric Acid

Click to download full resolution via product page

Caption: A hypothetical, unverified synthetic workflow for Carbiphene hydrochloride.

Pharmacological Profile
The primary pharmacological activity attributed to Carbiphene hydrochloride is its analgesic

effect. A single publication from 1970 by Jacks and Lavellee is referenced in multiple

databases, but the full text of this article, which would likely contain crucial experimental details

and data, is not readily accessible.

Mechanism of Action
The mechanism of action for Carbiphene hydrochloride remains unknown. Without binding

affinity studies, receptor profiling, or in vitro/in vivo pharmacological experiments, it is

impossible to determine its molecular targets and the signaling pathways it may modulate to

produce analgesia. A diagram illustrating the vast unknown concerning its mechanism is

provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1668353?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668353?utm_src=pdf-body
https://www.benchchem.com/product/b1668353?utm_src=pdf-body
https://www.benchchem.com/product/b1668353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unknown Mechanism of Action

Carbiphene hydrochloride

Molecular Target(s)
(e.g., GPCR, Ion Channel, Enzyme)
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Analgesic Effect
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Caption: The unknown mechanism of action of Carbiphene hydrochloride.

Quantitative Data
No quantitative pharmacological data, such as IC₅₀ values, binding affinities (Ki), or in vivo

efficacy data (e.g., ED₅₀), could be found for Carbiphene hydrochloride in the public domain.

A table intended for such data is included here to highlight this significant information gap.
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Parameter Value Assay/Model

IC₅₀ Not Available -

Binding Affinity (Ki) Not Available -

In Vivo Efficacy (ED₅₀) Not Available -

Pharmacokinetics (t₁/₂, Cₘₐₓ,

etc.)
Not Available -

Table 2: Quantitative Pharmacological Data for Carbiphene Hydrochloride (Data Unavailable)

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and pharmacological evaluation

of Carbiphene hydrochloride are absent from the reviewed literature. The inability to access

the full text of the 1970 study by Jacks and Lavellee is the primary obstacle to providing any

validated experimental methodology.

Conclusion
Carbiphene hydrochloride is an obscure analgesic agent for which there is a profound lack of

publicly available scientific data. While its basic chemical identity is known, critical information

regarding its discovery, a validated synthesis protocol, its mechanism of action, and its

quantitative pharmacological profile is missing from the accessible scientific record. The

information that does exist is largely historical and not detailed in contemporary databases.

This report underscores the current reality that not all historically developed compounds are

well-documented, and for Carbiphene hydrochloride, a comprehensive technical

understanding is not possible without access to the original research, which appears to be

largely inaccessible. Further investigation would require locating and accessing archival

documents from the developing institutions or the full text of the original, cited publication.

To cite this document: BenchChem. [Carbiphene Hydrochloride: An Obscure Analgesic - A
Review of Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668353#discovery-and-synthesis-of-carbiphene-
hydrochloride]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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